Cas no 420833-56-3 (7-(4-fluorophenyl)methoxy-3-(2-methoxyphenyl)-4H-chromen-4-one)

7-(4-Fluorophenyl)methoxy-3-(2-methoxyphenyl)-4H-chromen-4-one is a fluorinated chromenone derivative with potential applications in medicinal chemistry and biochemical research. Its structure incorporates a 4-fluorophenylmethoxy group at the 7-position and a 2-methoxyphenyl substituent at the 3-position, enhancing its binding affinity and selectivity for certain biological targets. The compound's chromen-4-one core is known for its stability and pharmacological relevance, particularly in modulating enzyme activity or receptor interactions. Its synthetic versatility allows for further derivatization, making it a valuable intermediate in drug discovery. The presence of fluorine and methoxy groups may improve metabolic stability and bioavailability, supporting its use in developing novel therapeutic agents.
7-(4-fluorophenyl)methoxy-3-(2-methoxyphenyl)-4H-chromen-4-one structure
420833-56-3 structure
Product Name:7-(4-fluorophenyl)methoxy-3-(2-methoxyphenyl)-4H-chromen-4-one
CAS No:420833-56-3
MF:C23H17FO4
MW:376.377090215683
CID:5554947
Update Time:2025-05-19

7-(4-fluorophenyl)methoxy-3-(2-methoxyphenyl)-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

    • 7-[(4-fluorophenyl)methoxy]-3-(2-methoxyphenyl)chromen-4-one
    • 7-(4-fluorophenyl)methoxy-3-(2-methoxyphenyl)-4H-chromen-4-one
    • Inchi: 1S/C23H17FO4/c1-26-21-5-3-2-4-18(21)20-14-28-22-12-17(10-11-19(22)23(20)25)27-13-15-6-8-16(24)9-7-15/h2-12,14H,13H2,1H3
    • InChI Key: JKJYRTWDOXZKOU-UHFFFAOYSA-N
    • SMILES: C1OC2=CC(OCC3=CC=C(F)C=C3)=CC=C2C(=O)C=1C1=CC=CC=C1OC

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Additional information on 7-(4-fluorophenyl)methoxy-3-(2-methoxyphenyl)-4H-chromen-4-one

Exploring 7-(4-fluorophenyl)methoxy-3-(2-methoxyphenyl)-4H-chromen-4-one (CAS No. 420833-56-3): Properties, Applications, and Research Insights

The compound 7-(4-fluorophenyl)methoxy-3-(2-methoxyphenyl)-4H-chromen-4-one (CAS No. 420833-56-3) is a fluorinated chromenone derivative that has garnered attention in pharmaceutical and materials science research. This molecule belongs to the chromen-4-one family, a class of compounds known for their diverse biological activities and applications in drug discovery. The presence of both 4-fluorophenyl and 2-methoxyphenyl substituents contributes to its unique chemical properties, making it a subject of interest for researchers exploring structure-activity relationships.

From a structural perspective, 7-(4-fluorophenyl)methoxy-3-(2-methoxyphenyl)-4H-chromen-4-one features a central chromen-4-one core with methoxy and fluorophenyl groups at strategic positions. This arrangement influences its electronic distribution, solubility characteristics, and potential interactions with biological targets. The fluorine atom in particular enhances the compound's metabolic stability, a feature highly valued in medicinal chemistry. Researchers are actively investigating how modifications to this scaffold might optimize its properties for specific applications.

Current research trends highlight growing interest in fluorinated chromenone derivatives like CAS 420833-56-3 for their potential in addressing modern therapeutic challenges. The scientific community is particularly focused on understanding how the 4-fluorophenyl methoxy moiety influences bioavailability and target binding. Recent publications suggest these compounds may offer novel approaches to modulating specific biological pathways, though more studies are needed to fully characterize their mechanisms of action.

The synthesis of 7-(4-fluorophenyl)methoxy-3-(2-methoxyphenyl)-4H-chromen-4-one typically involves multi-step organic reactions that carefully control the introduction of each functional group. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the pharmaceutical industry's commitment to sustainable practices. Analytical characterization of this compound generally employs techniques such as HPLC, NMR spectroscopy, and mass spectrometry to verify purity and confirm structural features.

From an applications perspective, derivatives of 4H-chromen-4-one have shown promise in various research areas. While specific applications for CAS 420833-56-3 are still under investigation, related compounds have demonstrated interesting properties in areas ranging from materials science to biological studies. Researchers are particularly interested in how the methoxyphenyl and fluorophenyl groups might influence intermolecular interactions in different environments.

The market for specialized fluorinated compounds like 7-(4-fluorophenyl)methoxy-3-(2-methoxyphenyl)-4H-chromen-4-one continues to evolve as research uncovers new potential applications. Suppliers catering to pharmaceutical and academic researchers maintain strict quality control standards for such compounds, ensuring reliable materials for scientific investigation. Current pricing and availability reflect the compound's specialized nature and the complexity of its synthesis.

Safety considerations for handling CAS 420833-56-3 follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment and ventilation are recommended when working with this material. Researchers should consult the latest safety data sheets and conduct appropriate risk assessments before beginning experimental work with this compound.

Future directions for 7-(4-fluorophenyl)methoxy-3-(2-methoxyphenyl)-4H-chromen-4-one research may explore its potential in various interdisciplinary applications. The unique combination of fluorine substitution and chromenone core offers numerous possibilities for structural modification and property optimization. As analytical techniques advance and computational modeling improves, researchers expect to gain deeper insights into this compound's characteristics and potential uses.

For scientists interested in working with 420833-56-3, several key resources are available. Chemical databases provide detailed information about its physical properties and spectral data, while scientific literature offers insights into synthetic approaches and potential applications. Collaborative opportunities exist for researchers seeking to explore this compound's properties further or develop novel derivatives with enhanced characteristics.

The study of chromenone derivatives like 7-(4-fluorophenyl)methoxy-3-(2-methoxyphenyl)-4H-chromen-4-one represents an active area of chemical research with implications across multiple disciplines. As our understanding of structure-property relationships deepens, compounds in this class may find applications addressing current scientific and technological challenges. Continued investigation of this molecular scaffold promises to yield valuable insights for both fundamental science and practical applications.

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